Cas no 946306-96-3 (N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide)

• Product Name: N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide
• CAS No: 946306-96-3
• MF: C₁₀H₁₂N₆O₂
• MW: 248.241280555725
• CID: 6315860
• PubChem ID: 25284295
• Update Time: 2025-07-16

N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide
• 946306-96-3
• N-cyclopropyl-2-(3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• AKOS024493903
• N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
• N-cyclopropyl-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• F5060-0094

• Inchi： 1S/C10H12N6O2/c1-15-9-8(13-14-15)10(18)16(5-11-9)4-7(17)12-6-2-3-6/h5-6H,2-4H2,1H3,(H,12,17)
• InChI Key： FSPQZWMKHJZYJF-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2=C(C1=O)N=NN2C)NC1CC1

Computed Properties

• Exact Mass: 248.10217365g/mol
• Monoisotopic Mass: 248.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 92.5Ų

Additional information on N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide

N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide: A Comprehensive Overview

N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS No. 946306-96-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazolopyrimidines, which have been extensively studied for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide is characterized by a triazolopyrimidine core with a cyclopropyl substituent and an acetamide group. The triazolopyrimidine scaffold is known for its ability to interact with various biological targets, making it a valuable platform for drug discovery. The cyclopropyl group adds unique steric and electronic properties that can influence the compound's biological activity and pharmacokinetic profile.

Synthesis of N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide typically involves multistep processes. One common approach is the reaction of 2-chloroacetyl chloride with 3-methyl-7-hydroxytriazolopyrimidine followed by substitution with cyclopropylamine. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve product purity.

In terms of pharmacological properties, N-cyclopropyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d][4,strong>,5-d]pyrimidin]-6-y}acetamide has demonstrated potent activity against various biological targets. Studies have shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

Beyond antiviral activity, N-cyclopropyl-2-{3-methyl-7-o xo - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l } a c e t a m i d e has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The exact molecular targets responsible for these effects are still under investigation but are believed to involve modulation of signaling pathways such as PI3K/AKT and MAPK.

In addition to its direct biological activities, N-cyclopropyl-2-{3-methyl-7-o xo - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l } a c e t a m i d e has also shown promise as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for probing the function of these pathways in both normal and disease states. For example, it has been used to study the role of specific kinases in cellular signaling networks.

The safety profile of N-cyclopropyl-2-{3-methyl-7-o xo - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l } a c e t a m i d e is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further research is needed to fully characterize its safety profile in humans.

In conclusion, N-cyclopropyl-2-{3-methyl-7-o xo - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l } a c e t a m i d e (CAS No. 946306-96-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like N-cyclopropyl-2-{3-methyl-7-o xo - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 ,5-d]pyrimidin}-6-y}acetamide will play an increasingly important role in the development of new treatments for various diseases.